2-(3-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-(3-fluorophenyl)methanone
• InChI: InChI=1S/C16H14FNO/c17-15-7-3-6-13(10-15)16(19)18-9-8-12-4-1-2-5-14(12)11-18/h1-7,10H,8-9,11H2
• InChI Key: LDEPDZBXOLOSQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C16H14FNO
• Molecular Weight: 255.29 g/mol

Description

2-(3-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(3-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and inflammation. Specifically, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
In addition to its antitumor and anti-inflammatory properties, this compound has been found to exhibit a range of other biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit angiogenesis (the formation of new blood vessels) in tumors. Furthermore, it has been found to possess antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline for lab experiments is its high potency and selectivity against cancer cells and inflammatory mediators. This makes it a valuable tool for investigating the underlying mechanisms of cancer and inflammation, as well as for developing new therapeutic agents. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 2-(3-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline. One area of interest is the development of new analogs and derivatives with improved solubility and selectivity. Another potential direction is the investigation of its potential as a chemopreventive agent, which could help to prevent the development of cancer in high-risk individuals. Additionally, further studies are needed to fully elucidate its mechanism of action and to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 2-(3-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline can be achieved through a multistep process involving the reaction of 3-fluorobenzoyl chloride with tetrahydroisoquinoline in the presence of a base catalyst. This reaction yields the desired product, which can be purified using column chromatography.

Scientific Research Applications

2-(3-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline has been the subject of extensive scientific research due to its potential therapeutic applications. It has been found to exhibit significant antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Furthermore, it has been shown to possess potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.